

Characterizing 1-Phenylpiperazinium Chloride: A Guide for Serotonin Receptor Research

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 1-Phenylpiperazinium chloride

CAS No.: 2210-93-7

Cat. No.: B1222861

[Get Quote](#)

Introduction: The Serotonergic System and the Phenylpiperazine Scaffold

The serotonin (5-hydroxytryptamine, 5-HT) system is a cornerstone of modern neuroscience, modulating a vast array of physiological and cognitive processes, including mood, sleep, appetite, and learning[1]. Central to this system is a diverse family of at least 14 receptor subtypes, which belong to the G-protein coupled receptor (GPCR) and ligand-gated ion channel superfamilies[1][2]. This diversity makes the 5-HT system a rich landscape for therapeutic intervention in psychiatric and neurological disorders.

The phenylpiperazine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds that target monoaminergic systems[3][4]. 1-Phenylpiperazine (PP) is the parent compound of this class. Its derivatives, such as the well-studied m-chlorophenylpiperazine (m-CPP), are known to act as direct serotonin receptor agonists and have been instrumental in probing 5-HT receptor function[5][6][7]. **1-Phenylpiperazinium chloride**, the salt form of PP, serves as a valuable research tool for investigating ligand-receptor interactions at various 5-HT subtypes. Its water solubility and stability make it amenable to a wide range of in vitro and in vivo experimental paradigms.

This guide provides a comprehensive overview of the pharmacological profile of 1-Phenylpiperazine and detailed protocols for its characterization, designed for researchers in pharmacology, drug discovery, and neuroscience.

Pharmacological Profile and Mechanism of Action

1-Phenylpiperazine and its analogues exhibit a complex pharmacological profile, primarily characterized by their interaction with serotonin receptors. While many derivatives have been synthesized to achieve high affinity and selectivity for specific subtypes[8][9][10], the parent compound displays a broader spectrum of activity. Its primary action is considered to be serotonergic, with evidence pointing to a central serotonin-mimetic effect[5][6].

Functionally, phenylpiperazines can act as agonists, partial agonists, or antagonists depending on the specific receptor subtype and the chemical substitutions on the phenyl or piperazine rings[2][10][11][12]. The unsubstituted 1-Phenylpiperazine is known to be a monoamine releasing agent, triggering the release of serotonin and norepinephrine[13]. Its direct interaction with serotonin receptors has been quantified, showing moderate affinity for the 5-HT1A receptor.

Binding Affinity and Functional Data


The following table summarizes key quantitative data for 1-Phenylpiperazine (PP). As **1-Phenylpiperazinium chloride** readily dissociates in aqueous buffer, these values are representative of its activity in typical assay conditions.

Target	Parameter	Value (nM)	Species	Source
5-HT1A Receptor	Binding Affinity (K _i)	380	Rat	[14]
Serotonin Transporter (SERT)	Monoamine Release (EC ₅₀)	880	-	[13]
Norepinephrine Transporter (NET)	Monoamine Release (EC ₅₀)	186	-	[13]
Dopamine Transporter (DAT)	Monoamine Release (EC ₅₀)	2530	-	[13]

Scientist's Note: The 380 nM affinity for the 5-HT1A receptor, while not as potent as more complex derivatives, makes 1-Phenylpiperazine a useful tool for studies where moderate affinity is desired or as a reference compound in structure-activity relationship (SAR) studies. Its activity as a serotonin releasing agent suggests that its in vivo effects are likely a composite of direct receptor interaction and indirect effects from increased synaptic serotonin levels.

Key Experimental Workflows and Diagrams


Characterizing a compound like **1-Phenylpiperazinium chloride** involves a tiered approach, starting with target binding and moving to functional and behavioral assays.



[Click to download full resolution via product page](#)

Caption: High-level workflow for characterizing a serotonin receptor ligand.

The 5-HT_{1A} receptor, a primary target for many phenylpiperazines, is a Gi/Go-coupled GPCR. Its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) [15][16].



[Click to download full resolution via product page](#)

Caption: Simplified 5-HT1A receptor signaling pathway.

Experimental Protocols

Protocol 1: Radioligand Binding Assay for 5-HT1A Receptor Affinity

This protocol describes a competitive binding assay to determine the inhibition constant (K_i) of **1-Phenylpiperazinium chloride** at the human 5-HT1A receptor.

Rationale: Radioligand binding assays are the gold standard for determining the affinity of a test compound for a receptor[17]. This method measures the ability of an unlabeled compound (the "competitor," i.e., **1-Phenylpiperazinium chloride**) to displace a radiolabeled ligand that is known to bind to the target receptor with high affinity and specificity.

Materials:

- Membrane Preparation: Commercially available membranes from HEK293 cells stably expressing the human 5-HT1A receptor, or membranes prepared from rat cortex or hippocampus.
- Radioligand: [^3H]8-OH-DPAT (a selective 5-HT1A agonist), specific activity ~100-200 Ci/mmol.
- Test Compound: **1-Phenylpiperazinium chloride**.

- Non-specific Control: Serotonin (5-HT) or unlabeled 8-OH-DPAT.
- Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.
- Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.
- Filtration: Glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.3% polyethyleneimine (PEI).
- Equipment: 96-well microplates, cell harvester, scintillation counter, scintillation cocktail.

Step-by-Step Methodology:

- Membrane Preparation (if not using commercial): a. Homogenize frozen brain tissue (e.g., rat cortex) in 20 volumes of ice-cold lysis buffer (e.g., 50 mM Tris-HCl with protease inhibitors)[18]. b. Centrifuge at 1,000 x g for 10 min at 4°C to remove nuclei. c. Centrifuge the supernatant at 40,000 x g for 20 min at 4°C to pellet the membranes. d. Wash the pellet by resuspending in fresh assay buffer and repeating the high-speed centrifugation. e. Resuspend the final pellet in a known volume of assay buffer and determine the protein concentration via a BCA or Bradford assay[18][19].
- Assay Setup (in a 96-well plate, in triplicate): a. Prepare serial dilutions of **1-Phenylpiperazinium chloride** in assay buffer. A typical starting range is 10⁻⁴ M to 10⁻¹⁰ M. b. Total Binding Wells: Add 50 µL assay buffer, 50 µL [³H]8-OH-DPAT (at a final concentration near its K_d, e.g., 1 nM), and 150 µL of membrane suspension (typically 50-100 µg protein)[3][18]. c. Non-specific Binding (NSB) Wells: Add 50 µL of 10 µM Serotonin, 50 µL [³H]8-OH-DPAT, and 150 µL of membrane suspension[3]. d. Competition Wells: Add 50 µL of the appropriate **1-Phenylpiperazinium chloride** dilution, 50 µL [³H]8-OH-DPAT, and 150 µL of membrane suspension.
- Incubation and Filtration: a. Incubate the plate at room temperature (or 30°C) for 60 minutes with gentle agitation to reach binding equilibrium[3][18]. b. Terminate the reaction by rapid vacuum filtration through the PEI-soaked glass fiber filters using a cell harvester. c. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.
- Quantification: a. Dry the filters, place them in scintillation vials, and add scintillation cocktail. b. Count the radioactivity (in counts per minute, CPM) using a scintillation counter.

Data Analysis:

- Calculate the specific binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).
- For each concentration of **1-Phenylpiperazinium chloride**, calculate the percentage of specific binding inhibited.
- Plot the percent inhibition against the log concentration of the test compound to generate a sigmoidal dose-response curve.
- Use non-linear regression analysis (e.g., in Prism software) to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific binding).
- Calculate the K_i value using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_d)$, where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Protocol 2: Functional cAMP Assay for 5-HT1A Receptor Activity

This protocol determines whether **1-Phenylpiperazinium chloride** acts as an agonist or antagonist at the 5-HT1A receptor by measuring its effect on intracellular cAMP levels.

Rationale: Since the 5-HT1A receptor is Gi-coupled, an agonist will inhibit adenylyl cyclase, leading to a decrease in cAMP levels[15][16]. This assay quantifies that change. By pre-stimulating cells with forskolin (an adenylyl cyclase activator), the inhibitory effect of a 5-HT1A agonist becomes more robust and easily measurable[20].

Materials:

- Cell Line: CHO-K1 or HEK293 cells stably expressing the human 5-HT1A receptor.
- Test Compound: **1-Phenylpiperazinium chloride**.
- Control Agonist: 8-OH-DPAT or Serotonin.
- Adenylyl Cyclase Activator: Forskolin.

- Assay Medium: Serum-free cell culture medium (e.g., MEM) with a phosphodiesterase inhibitor like IBMX (0.5 mM) to prevent cAMP degradation.
- Detection Kit: A commercial cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

Step-by-Step Methodology:

- Cell Plating: a. Seed the 5-HT1A-expressing cells into 96-well or 384-well plates at an appropriate density (e.g., 3,000 cells/well) and allow them to adhere overnight[20].
- Agonist Mode Assay: a. Prepare serial dilutions of **1-Phenylpiperazinium chloride** and the control agonist (e.g., 8-OH-DPAT) in assay medium containing a fixed concentration of forskolin (e.g., 10 μ M)[20]. b. Aspirate the culture medium from the cells and replace it with the compound/forskolin solutions. c. Incubate at 37°C for 30 minutes.
- Antagonist Mode Assay (Optional): a. To test for antagonist activity, pre-incubate the cells with serial dilutions of **1-Phenylpiperazinium chloride** for 15-30 minutes. b. Add a fixed concentration of a known agonist (e.g., the EC₈₀ concentration of 8-OH-DPAT) along with forskolin. c. Incubate at 37°C for an additional 30 minutes.
- cAMP Detection: a. Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for your chosen detection kit.

Data Analysis:

- Agonist Mode: a. Convert the raw signal (e.g., fluorescence, luminescence) to cAMP concentration using a standard curve. b. Plot the cAMP concentration against the log concentration of **1-Phenylpiperazinium chloride**. c. A downward curve indicates agonism. Use non-linear regression to calculate the EC₅₀ (potency) and the E_{max} (efficacy) relative to the control agonist.
- Antagonist Mode: a. An antagonist will reverse the cAMP decrease caused by the control agonist. b. Plot the cAMP concentration against the log concentration of **1-Phenylpiperazinium chloride**. c. Use non-linear regression to calculate the IC₅₀, which represents its potency as an antagonist.

Protocol 3: The Forced Swim Test (FST) in Mice

This protocol describes a common in vivo behavioral assay used to screen for compounds with potential antidepressant-like activity.

Rationale: The FST is based on the principle of behavioral despair[5]. When placed in an inescapable container of water, rodents will eventually cease active escape attempts and adopt an immobile posture. This immobility time is interpreted as a depressive-like state. Clinically effective antidepressants reliably reduce this immobility time, increasing active behaviors like swimming or climbing. This test can be used to evaluate the functional consequences of **1-Phenylpiperazinium chloride**'s interaction with the serotonin system.

Materials:

- Animals: Male mice (e.g., C57BL/6 strain).
- Test Compound: **1-Phenylpiperazinium chloride** dissolved in a suitable vehicle (e.g., saline).
- Apparatus: A transparent cylinder (e.g., 20 cm diameter, 50 cm height) filled with water to a depth of 30 cm, such that the mouse cannot touch the bottom[6].
- Water Bath/Heater: To maintain water temperature at 24-25°C[5][6].
- Equipment: Stopwatch, video camera for recording, dry towels, holding cage with a heat source (e.g., heating pad under half the cage).

Step-by-Step Methodology:

- Acclimation: a. Allow mice to acclimate to the testing room for at least 60 minutes before the experiment begins[5]. The room should be quiet and have consistent lighting.
- Drug Administration: a. Administer **1-Phenylpiperazinium chloride** or vehicle via the desired route (e.g., intraperitoneal, i.p.) at a pre-determined time before the test (e.g., 30 minutes). Dosing should be based on pilot studies or literature on similar compounds.
- Test Procedure: a. Fill the cylinder with water and ensure the temperature is stable at 24-25°C[5]. b. Gently place one mouse into the water. Start the stopwatch and video recording immediately. c. The total test duration is 6 minutes[19]. d. The experimenter should leave the

immediate vicinity to avoid disturbing the animal, while ensuring it can be continuously monitored for safety[19].

- Post-Test Care: a. At the end of the 6-minute session, carefully remove the mouse from the water. b. Gently dry the mouse with a towel and place it in a clean, dry cage with a heat source available so the animal can thermoregulate[5][6]. Monitor the animal until it is dry and resumes normal activity. c. Change the water between animals if it becomes soiled[6].

Data Analysis:

- Scoring: A trained observer, who is blind to the experimental conditions, should score the video recordings.
- Behavioral Categories:
 - Immobility: The mouse is floating with only minor movements necessary to keep its head above water.
 - Mobility (Active): The mouse is actively swimming, climbing, or diving.
- Analysis Period: The first 2 minutes of the test are typically considered a habituation period and are excluded from the final analysis. Score the last 4 minutes of the 6-minute test[19].
- Statistical Analysis: Calculate the total duration of immobility for each animal. Compare the mean immobility times between the vehicle-treated group and the drug-treated groups using an appropriate statistical test (e.g., t-test or ANOVA). A significant decrease in immobility time suggests an antidepressant-like effect.

References

- Can, A., Dao, D. T., Arad, M., Terrillion, C. E., Piantadosi, S. C., & Gould, T. D. (2012). The Mouse Forced Swim Test. *Journal of Visualized Experiments*, (59), 3638. [Link]
- Castagné, V., Moser, P., & Porsolt, R. D. (2009). The Mouse Forced Swim Test. In *Methods of Behavior Analysis in Neuroscience*. CRC Press/Taylor & Francis. [Link]
- Kłodzińska, A., Chojnacka-Wójcik, E., Pałucha, A., Brański, P., Popik, P., & Tatarczyńska, E. (2001). Synthesis, 5-HT_{1A} and 5-HT_{2A} receptor activity of new 1-phenylpiperazinypropyl

derivatives with arylalkyl substituents in position 7 of purine-2,6-dione. Polish Journal of Pharmacology, 53(4), 359–368. [\[Link\]](#)

- Yildiz, A., & Stringer, J. L. (2014). The Forced Swim Test as a Model of Depressive-like Behavior. Journal of Visualized Experiments, (90), e51523. [\[Link\]](#)
- NSW Department of Primary Industries. (n.d.). Animal Research Review Panel Guideline 30: The Porsolt Forced Swim Test in Rats and Mice. [\[Link\]](#)
- Andersen, J., et al. (2014). Binding of the Amphetamine-like 1-Phenyl-piperazine to Monoamine Transporters. ACS Chemical Neuroscience, 5(3), 204–211. [\[Link\]](#)
- Wikipedia. (n.d.). 1-Phenylpiperazine. [\[Link\]](#)
- protocols.io. (2023). Elevated plus maze protocol. [\[Link\]](#)
- protocols.io. (2023). Elevated plus maze protocol (alternative). [\[Link\]](#)
- Leone, F., et al. (2020). Novel 4,5-Dihydrothiazole-Phenylpiperazine Derivatives: Synthesis, Docking Studies and Pharmacological Evaluation as Serotonergic Agents. Molecules, 25(22), 5345. [\[Link\]](#)
- Terán, C., Santana, L., Uriarte, E., Fall, Y., Unelius, L., & Tolf, B. R. (1998). Phenylpiperazine derivatives with strong affinity for 5HT1A, D2A and D3 receptors. Bioorganic & Medicinal Chemistry Letters, 8(24), 3567–3570. [\[Link\]](#)
- Wesołowska, A., et al. (2021). The Structural Determinants for α 1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. Molecules, 26(22), 7025. [\[Link\]](#)
- Obniska, J., et al. (2003). Synthesis and 5-HT1A/5-HT2A receptor activity of new N-[3-(4-phenylpiperazin-1-yl)-propyl] derivatives... Polish Journal of Pharmacology, 55(4), 553-7. [\[Link\]](#)
- Malawska, B., et al. (2002). Synthesis and 5-HT1A/5-HT2A Activity of Some Butyl Analogs in the Group of Phenylpiperazine Alkyl pyrimido[2,1-f]theophyllines. Polish Journal of Pharmacology, 54(2), 145-53. [\[Link\]](#)

- BindingDB. (n.d.). BDBM50001898 1-Phenyl-piperazine. [\[Link\]](#)
- Leone, F., et al. (2020). Novel 4,5-Dihydrothiazole-Phenylpiperazine Derivatives... Chemistry & Biodiversity, 17(5), e2000288. [\[Link\]](#)
- Csonka, R., et al. (2022). Design, Synthesis and 5-HT_{1A} Binding Affinity of... Molecules, 27(6), 1801. [\[Link\]](#)
- Glennon, R. A., et al. (1996). Structure and serotonin 5-HT_{2C} receptor activity of ortho- and meta-substituted phenylpiperazines. Journal of Medicinal Chemistry, 39(1), 314-322. [\[Link\]](#)
- Pamplona, F. A., & Prediger, R. D. S. (2014). Elevated Plus Maze Test to Assess Anxiety-like Behavior in the Mouse. Bio-protocol, 4(16), e1211. [\[Link\]](#)
- Schumacher, A., et al. (2011). A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem. Frontiers in Behavioral Neuroscience, 5, 43. [\[Link\]](#)
- Csonka, R., et al. (2022). Design, Synthesis and 5-HT_{1A} Binding Affinity of N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)propyl)... Molecules, 27(6), 1801. [\[Link\]](#)
- Wesółowska, A., et al. (2021). The Structural Determinants for α ₁-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. Molecules, 26(22), 7025. [\[Link\]](#)
- Glennon, R. A., et al. (1991). Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity sigma ligands. Journal of Medicinal Chemistry, 34(12), 3360-3365. [\[Link\]](#)
- Gatch, M. B. (1998). Meta-chlorophenylpiperazine induced changes in locomotor activity are mediated by 5-HT₁ as well as 5-HT_{2C} receptors in mice. Behavioural Brain Research, 90(1), 31-38. [\[Link\]](#)
- Zhang, Y. Y., et al. (2014). Binding mechanism of nine N-phenylpiperazine derivatives and α _{1A}-adrenoceptor using site-directed molecular docking and high performance affinity chromatography. RSC Advances, 4(28), 14457-14465. [\[Link\]](#)
- Stjernschantz, E., et al. (2023). Synthesis of novel 5-HT_{1A} arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. Journal of Molecular

Structure, 1272, 134179. [[Link](#)]

- Singh, H., et al. (2020). Identification of dual role of piperazine-linked phenyl cyclopropyl methanone as positive allosteric modulator of 5-HT_{2C} and negative allosteric modulator of 5-HT_{2B} receptors. *European Journal of Medicinal Chemistry*, 187, 111956. [[Link](#)]
- Barreiro, E. J., et al. (2010). Searching for multi-target antipsychotics: Discovery of orally active heterocyclic N-phenylpiperazine ligands of D₂-like and 5-HT_{1A} receptors. *Bioorganic & Medicinal Chemistry*, 18(5), 1734-1741. [[Link](#)]
- Kahn, R. S., Wetzler, S., van Praag, H. M., Asnis, G. M., & Strauman, T. (1988). Behavioral indications for serotonin receptor hypersensitivity in panic disorder. *Psychiatry Research*, 25(1), 101–104. [[Link](#)]
- Eurofins Discovery. (n.d.). 5-HT_{1A} Human Serotonin GPCR Cell Based Agonist cAMP SAFETYscan SafetyScreen Assay. [[Link](#)]
- International Journal of Pharmaceutical Sciences Review and Research. (2014). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. [[Link](#)]
- Wesółowska, A., et al. (2021). The Structural Determinants for α 1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. *Molecules*, 26(22), 7025. [[Link](#)]
- Terán, C., et al. (1998). Phenylpiperazine derivatives with strong affinity for 5HT_{1A}, D_{2A} and D₃ receptors. *Bioorganic & Medicinal Chemistry Letters*, 8(24), 3567-70. [[Link](#)]
- Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. *American Journal of Physiology-Lung Cellular and Molecular Physiology*, 265(4), L421-L429. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity sigma ligands. | Sigma-Aldrich [sigmaaldrich.cn]
- 2. mdpi.com [mdpi.com]
- 3. Searching for multi-target antipsychotics: Discovery of orally active heterocyclic N-phenylpiperazine ligands of D2-like and 5-HT1A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. iacuc.ucsf.edu [iacuc.ucsf.edu]
- 5. animal.research.wvu.edu [animal.research.wvu.edu]
- 6. Synthesis and 5-HT1A/5-HT2A receptor activity of new N-[3-(4-phenylpiperazin-1-yl)-propyl] derivatives of 3-spiro-cyclohexanepyrrolidine-2,5-dione and 3-spiro-beta-tetralonepyrrolidine-2,5-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Synthesis, 5-HT1A and 5-HT2A receptor activity of new 1-phenylpiperazinypropyl derivatives with arylalkyl substituents in position 7 of purine-2,6-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Phenylpiperazine derivatives with strong affinity for 5HT1A, D2A and D3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Synthesis and 5-HT1A/5-HT2A activity of some butyl analogs in the group of phenylpiperazine alkyl pyrimido[2,1-f]theophyllines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Binding of the Amphetamine-like 1-Phenyl-piperazine to Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Binding mechanism of nine N-phenylpiperazine derivatives and α 1A-adrenoceptor using site-directed molecular docking and high performance affinity chromatography - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 12. Phenylpiperazine - Wikipedia [en.wikipedia.org]
- 13. BindingDB BDBM50001898 1-Phenyl-piperazine::ChEMBL9434::PHENYLPIPERAZINE [bindingdb.org]
- 14. iacuc.ucsf.edu [iacuc.ucsf.edu]
- 15. mdpi.com [mdpi.com]
- 16. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
- 17. medchemexpress.com [medchemexpress.com]
- 18. mdpi.com [mdpi.com]

- [19. Video: The Forced Swim Test as a Model of Depressive-like Behavior \[jove.com\]](#)
- [20. dpi.nsw.gov.au \[dpi.nsw.gov.au\]](#)
- To cite this document: BenchChem. [Characterizing 1-Phenylpiperazinium Chloride: A Guide for Serotonin Receptor Research]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1222861/docs#characterizing-1-phenylpiperazinium-chloride-a-guide-for-serotonin-receptor-research\]](https://www.benchchem.com/product/b1222861/docs#characterizing-1-phenylpiperazinium-chloride-a-guide-for-serotonin-receptor-research)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)